Cas no 2171905-25-0 (2-ethyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid)

• Product Name: 2-ethyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid
• CAS No: 2171905-25-0
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 5814647
• PubChem ID: 165808209
• Update Time: 2025-07-19

2-ethyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid
• 2-ethyl-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}butanoic acid
• 2171905-25-0
• EN300-1482845

• Inchi： 1S/C28H28N2O5/c1-3-28(4-2,26(32)33)30-25(31)22-15-9-10-16-24(22)29-27(34)35-17-23-20-13-7-5-11-18(20)19-12-6-8-14-21(19)23/h5-16,23H,3-4,17H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： UBUVHLWGAXGIQX-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=CC=1C(NC(C(=O)O)(CC)CC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-ethyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid

Introduction to 2-ethyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid (CAS No. 2171905-25-0)

2-ethyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid, identified by its CAS number 2171905-25-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes multiple functional groups that contribute to its unique chemical properties and biological activities. The presence of a fluorenylmethoxycarbonyl (Fmoc) group, a widely used protecting group in peptide synthesis, and an amide linkage suggests potential applications in the development of peptide mimetics and protease inhibitors.

The molecular structure of 2-ethyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid consists of a central four-carbon chain substituted with an amide group at the second position, further modified by an ethyl group at the alpha position. The benzene ring attached to the amide nitrogen is para-substituted with another phenyl ring, which carries an Fmoc moiety. This structural complexity not only makes the compound a challenging target for synthetic chemists but also opens up numerous possibilities for its functionalization and derivatization.

In recent years, there has been growing interest in the development of novel scaffolds for drug discovery, particularly those that can modulate enzyme activity or interact with biological targets in unique ways. The fluorenylmethoxycarbonyl group in this compound serves as a protective handle for amino acids during peptide coupling reactions, making it a valuable intermediate in solid-phase peptide synthesis (SPPS). However, its potential extends beyond peptide chemistry, as the Fmoc group can also be used to develop fluorescent probes and bioconjugates for imaging applications.

One of the most compelling aspects of 2-ethyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid is its potential as a building block for designing small-molecule inhibitors targeting therapeutic receptors or enzymes. The phenyl ring and its substituents can be tailored to interact with specific binding pockets, while the amide linkage provides a hinge region for optimization. Such structural features are particularly relevant in the development of drugs targeting protein-protein interactions or post-translational modifications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. By leveraging these tools, scientists can rapidly screen virtual libraries of derivatives to identify candidates with enhanced potency or selectivity. For instance, studies have shown that analogs of this compound can exhibit inhibitory activity against certain kinases or proteases, making them promising candidates for further medicinal chemistry exploration.

The synthesis of 2-ethyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid presents both challenges and opportunities for synthetic chemists. The multi-step process involves protecting group strategies, regioselective functionalizations, and careful handling of sensitive intermediates. Despite these hurdles, the compound's structural complexity offers a rich ground for innovation in synthetic methodologies. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been employed to streamline key synthetic steps, improving yields and scalability.

The biological activity of this compound has not yet been fully explored, but preliminary studies suggest that it may exhibit interesting pharmacological properties. The combination of an Fmoc moiety and an amide-based scaffold could lead to interactions with biological targets that are distinct from traditional drug classes. This opens up avenues for discovering novel therapeutic agents with unique mechanisms of action.

In conclusion, 2-ethyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid (CAS No. 2171905-25-0) represents a fascinating molecule with potential applications in pharmaceutical research and development. Its complex structure and versatile functional groups make it an attractive candidate for further exploration in drug discovery programs. As synthetic methodologies continue to evolve and computational tools become more sophisticated, compounds like this will play an increasingly important role in the design of next-generation therapeutics.